Cas no 2172510-72-2 (ethyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate)

• Product Name: ethyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate
• CAS No: 2172510-72-2
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 6597568
• PubChem ID: 165598402
• Update Time: 2025-05-20

ethyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate
• EN300-1630247
• 2172510-72-2

• Inchi： 1S/C14H24O3/c1-4-17-11(15)13(7-5-6-8-13)14(16)9-12(2,3)10-14/h16H,4-10H2,1-3H3
• InChI Key： BOUGCAQOQBDSPS-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)C1)C1(C(=O)OCC)CCCC1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on ethyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate

Research Brief on Ethyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate (CAS: 2172510-72-2)

Ethyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate (CAS: 2172510-72-2) is a cyclobutane and cyclopentane derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its potential applications in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and possible mechanisms of action, making it a promising candidate for further investigation.

The synthesis of ethyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have highlighted the compound's stability and solubility, which are critical factors for its potential use in pharmaceutical formulations. The presence of both hydroxyl and ester functional groups in its structure suggests versatility in chemical modifications, enabling the development of derivatives with enhanced bioactivity.

Preliminary pharmacological evaluations have indicated that ethyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate exhibits moderate activity against certain enzymatic targets. For instance, studies have reported its inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with specific receptor proteins has been investigated, though further in vitro and in vivo studies are required to elucidate its full therapeutic potential.

In the context of drug development, this compound has been considered as a scaffold for designing new molecules with improved pharmacokinetic properties. Computational modeling and molecular docking studies have provided insights into its binding affinity with biological targets, aiding in the rational design of analogs. The compound's low toxicity profile, as observed in initial cytotoxicity assays, further supports its suitability for preclinical development.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and selectivity. Current research efforts are directed toward understanding its metabolic fate and potential drug-drug interactions. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinically relevant therapeutics.

In conclusion, ethyl 1-(1-hydroxy-3,3-dimethylcyclobutyl)cyclopentane-1-carboxylate represents a valuable chemical entity with significant potential in medicinal chemistry. Ongoing research aims to expand its applications and address existing limitations, paving the way for its inclusion in future drug discovery pipelines. Continued exploration of its pharmacological properties and synthetic derivatives will be crucial in unlocking its full therapeutic value.